4-[3-(4-Phenyl-butylamino)-propyl]-phenol

• Molecular Formula: C19H25NO
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 4-[3-(4-phenylbutylamino)propyl]phenol
• InChI: InChI=1S/C19H25NO/c21-19-13-11-18(12-14-19)10-6-16-20-15-5-4-9-17-7-2-1-3-8-17/h1-3,7-8,11-14,20-21H,4-6,9-10,15-16H2
• InChI Key: NXJFACHOHAZIMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCNCCCC2=CC=C(C=C2)O

Description

4-[3-(4-Phenyl-butylamino)-propyl]-phenol is an organic compound with a complex structure that includes a phenyl group, a butylamino group, and a propyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(4-Phenyl-butylamino)-propyl]-phenol typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 4-phenylbutylamine with a suitable propyl halide to form the intermediate 4-phenylbutylamino-propyl compound. This intermediate is then reacted with phenol under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as described above but optimized for higher yields and efficiency. This can include the use of continuous flow reactors, advanced catalysts, and automated systems to ensure consistent quality and production rates.

Chemical Reactions Analysis

Types of Reactions

4-[3-(4-Phenyl-butylamino)-propyl]-phenol can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the phenolic hydroxyl group, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of alkylated phenols or ethers.

Scientific Research Applications

4-[3-(4-Phenyl-butylamino)-propyl]-phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[3-(4-Phenyl-butylamino)-propyl]-phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved may include signal transduction pathways, metabolic pathways, and other cellular processes.

Comparison with Similar Compounds

Similar Compounds

• **4-[3-(tert-Butylamino)-2-hydroxypropoxy]phenyl}(phenyl)methanone oxalate
• Levalbuterol Related Compound F

Uniqueness

4-[3-(4-Phenyl-butylamino)-propyl]-phenol is unique due to its specific structural features, such as the combination of a phenyl group, a butylamino group, and a propyl chain. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.